Cas no 1850014-58-2 (4-(4-methoxy-1H-pyrazol-1-yl)-2-(methylamino)butanamide)

• Product Name: 4-(4-methoxy-1H-pyrazol-1-yl)-2-(methylamino)butanamide
• CAS No: 1850014-58-2
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 5973699
• PubChem ID: 165485684
• Update Time: 2025-06-15

4-(4-methoxy-1H-pyrazol-1-yl)-2-(methylamino)butanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1123249
• 1850014-58-2
• 4-(4-methoxy-1H-pyrazol-1-yl)-2-(methylamino)butanamide

• Inchi： 1S/C9H16N4O2/c1-11-8(9(10)14)3-4-13-6-7(15-2)5-12-13/h5-6,8,11H,3-4H2,1-2H3,(H2,10,14)
• InChI Key： AJDKIHOZGROMIR-UHFFFAOYSA-N
• SMILES： O=C(C(CCN1C=C(C=N1)OC)NC)N

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 82.2Ų

Additional information on 4-(4-methoxy-1H-pyrazol-1-yl)-2-(methylamino)butanamide

Comprehensive Overview of 4-(4-Methoxy-1H-pyrazol-1-yl)-2-(methylamino)butanamide (CAS No. 1850014-58-2)

4-(4-Methoxy-1H-pyrazol-1-yl)-2-(methylamino)butanamide, identified by its CAS number 1850014-58-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole and butanamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and therapeutic potential.

The molecular structure of 4-(4-Methoxy-1H-pyrazol-1-yl)-2-(methylamino)butanamide includes a methoxy group attached to a pyrazole ring, which is linked to a butanamide backbone. This configuration is critical for its interaction with biological targets, making it a subject of interest in medicinal chemistry. Recent studies have highlighted its potential role in modulating specific enzymatic pathways, though further research is needed to fully elucidate its mechanisms.

In the context of current trends, the demand for novel small-molecule therapeutics has increased, driven by the need for targeted treatments in areas such as oncology and neurological disorders. 4-(4-Methoxy-1H-pyrazol-1-yl)-2-(methylamino)butanamide aligns with this trend, as its structural features suggest possible applications in these fields. Additionally, its synthetic accessibility and modifiable functional groups make it a versatile candidate for further derivatization.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, often starting from commercially available pyrazole derivatives. Optimizing its synthesis has been a focus for researchers aiming to improve yield and purity, which are essential for preclinical studies. The compound's solubility and stability under physiological conditions are also key considerations for its potential use in formulations.

Another area of interest is the compound's potential as a building block for more complex molecules. Its pyrazole core is a common motif in pharmacologically active compounds, and its incorporation into larger structures could lead to the discovery of new bioactive agents. This aligns with the growing emphasis on fragment-based drug design, where small molecules like 4-(4-Methoxy-1H-pyrazol-1-yl)-2-(methylamino)butanamide serve as starting points for optimization.

Environmental and safety profiles of such compounds are also under scrutiny, particularly in light of increasing regulatory requirements. While 4-(4-Methoxy-1H-pyrazol-1-yl)-2-(methylamino)butanamide is not classified as hazardous, thorough toxicological assessments are necessary to ensure its suitability for further development. This reflects the broader shift toward sustainable chemistry and green synthesis practices in the pharmaceutical industry.

In summary, 4-(4-Methoxy-1H-pyrazol-1-yl)-2-(methylamino)butanamide (CAS No. 1850014-58-2) represents a promising candidate for drug discovery and chemical biology. Its unique structure, combined with its potential applications in targeted therapy, positions it as a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may play a pivotal role in advancing precision medicine and innovative therapeutics.